Cas no 53489-93-3 (5-(3,3-difluoropropyl)-1h-pyrimidine-2,4-dione)

• Product Name: 5-(3,3-difluoropropyl)-1h-pyrimidine-2,4-dione
• CAS No: 53489-93-3
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 938634
• PubChem ID: 310058
• Update Time: 2025-04-19

5-(3,3-difluoropropyl)-1h-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluoropropyl)-1h-pyrimidine-2,4-dione
• 2,3H)-Pyrimidinedione, 5-(3,3-difluoropropyl)-
• 53489-93-3
• NSC-213294
• NSC213294
• DTXSID30309679

• Inchi： 1S/C7H8F2N2O2/c8-5(9)2-1-4-3-10-7(13)11-6(4)12/h3,5H,1-2H2,(H2,10,11,12,13)
• InChI Key： RDQUPQMJPTXOAV-UHFFFAOYSA-N
• SMILES： FC(CCC1=CNC(NC1=O)=O)F

Computed Properties

• Exact Mass: 190.05544
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2